Cas no 771510-32-8 (5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine)

5,7-Dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with chlorine atoms at the 5 and 7 positions and an isopropyl group at the 3 position. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances reactivity in nucleophilic aromatic substitution reactions, while the isopropyl group contributes to lipophilicity, influencing solubility and binding interactions. Its rigid fused-ring system offers stability and potential for further functionalization, supporting applications in the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine structure
771510-32-8 structure
Product Name:5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine
CAS No:771510-32-8
MF:C9H9Cl2N3
MW:230.093859434128
MDL:MFCD12923044
CID:842315
PubChem ID:21065644
Update Time:2025-10-17

5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine
    • 5,7-dichloro-3-iso-propyl-pyrazolo[1,5-a]pyrimidine
    • 5,7-dichloro-3-propan-2-ylpyrazolo[1,5-a]pyrimidine
    • 3-isopropyl-5,7-dichloropyrazolo[1,5-a]pyrimidine
    • 5,7-Dichloro-3-(1-methylethyl)pyrazolo[1,5-a]pyrimidine
    • S14-1968
    • 5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine
    • EN300-139968
    • FT-0720085
    • WFB51032
    • 771510-32-8
    • Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-3-(1-methylethyl)-
    • SCHEMBL1370649
    • A1-27272
    • 5,7-Dichloro-3-(propan-2-yl)pyrazolo[1,5-a]pyrimidine
    • Y13495
    • 5,7-dichloro-3-isopropylpyrazolo[1,5-alpha]pyrimidine
    • DTXSID20610428
    • Z1269227815
    • AKOS016007516
    • VAAJGCDAYQIYPO-UHFFFAOYSA-N
    • CS-W000401
    • A851396
    • MFCD12923044
    • CS-17301
    • AMY9214
    • DB-075242
    • MDL： MFCD12923044
    • Inchi： 1S/C9H9Cl2N3/c1-5(2)6-4-12-14-8(11)3-7(10)13-9(6)14/h3-5H,1-2H3
    • InChI Key： VAAJGCDAYQIYPO-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC2=C(C=NN21)C(C)C)Cl

Computed Properties

  • Exact Mass: 229.01700
  • Monoisotopic Mass: 229.0173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.46
  • PSA: 30.19000
  • LogP: 3.15950

5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-dichloro-3-isopropyl-pyrazolo[1,5-a]pyrimidine Pricemore >>

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